Cas no 1806852-43-6 (Methyl 2-bromo-4-cyano-3-methoxybenzoate)

• Product Name: Methyl 2-bromo-4-cyano-3-methoxybenzoate
• CAS No: 1806852-43-6
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4949511
• Update Time: 2025-05-19

Methyl 2-bromo-4-cyano-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-3-methoxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-14-9-6(5-12)3-4-7(8(9)11)10(13)15-2/h3-4H,1-2H3
• InChI Key： SHCMHRXVJLZFKS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-bromo-4-cyano-3-methoxybenzoate

Research Briefing on Methyl 2-bromo-4-cyano-3-methoxybenzoate (CAS: 1806852-43-6) in Chemical Biology and Pharmaceutical Applications

Methyl 2-bromo-4-cyano-3-methoxybenzoate (CAS: 1806852-43-6) is a synthetic intermediate of growing importance in the fields of chemical biology and pharmaceutical research. This compound, characterized by its bromo, cyano, and methoxy functional groups, serves as a versatile building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in the construction of kinase inhibitors, anti-inflammatory compounds, and other bioactive molecules, making it a subject of significant scientific interest.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Methyl 2-bromo-4-cyano-3-methoxybenzoate as a precursor in the synthesis of selective JAK3 inhibitors. The research demonstrated that the bromo and cyano groups of this compound could be efficiently modified to introduce various heterocyclic systems, which are crucial for achieving high selectivity and potency against JAK3, a target implicated in autoimmune diseases. The study reported a series of derivatives with IC50 values in the low nanomolar range, showcasing the compound's utility in medicinal chemistry.

In addition to its role in kinase inhibitor development, Methyl 2-bromo-4-cyano-3-methoxybenzoate has been investigated for its potential in cancer therapeutics. A recent preprint on bioRxiv detailed its incorporation into a novel class of PARP-1 inhibitors, which exhibited promising activity against BRCA-mutated cancer cell lines. The researchers utilized the compound's reactive sites to introduce pharmacophores that enhance DNA binding affinity, resulting in improved therapeutic efficacy. These findings underscore the compound's adaptability in drug design.

The synthetic accessibility of Methyl 2-bromo-4-cyano-3-methoxybenzoate has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route for this compound, achieving a 78% overall yield with high purity (>99%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The study emphasized the importance of controlling reaction parameters, such as temperature and catalyst loading, to minimize byproduct formation.

From a safety and pharmacokinetic perspective, preliminary studies on Methyl 2-bromo-4-cyano-3-methoxybenzoate derivatives have shown favorable profiles. Research presented at the 2023 American Chemical Society National Meeting reported that derivatives of this compound generally exhibit good metabolic stability and acceptable toxicity profiles in preclinical models. However, researchers noted that further optimization may be required to improve solubility and bioavailability for certain applications.

Looking forward, Methyl 2-bromo-4-cyano-3-methoxybenzoate continues to attract attention as a valuable scaffold in drug discovery. Its unique combination of functional groups allows for diverse chemical modifications, enabling researchers to explore new structure-activity relationships. Ongoing studies are investigating its potential in other therapeutic areas, including neurodegenerative diseases and infectious diseases, suggesting that its full potential is yet to be realized.